2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde

• Molecular Formula: C11H9NO2S
• Molecular Weight: 219.26 g/mol
• IUPAC Name: 2-(3-methoxy-1,2-thiazol-5-yl)benzaldehyde
• InChI: InChI=1S/C11H9NO2S/c1-14-11-6-10(15-12-11)9-5-3-2-4-8(9)7-13/h2-7H,1H3
• InChI Key: HVSSZZKRZLLMAO-UHFFFAOYSA-N
• Canonical SMILES: COC1=NSC(=C1)C2=CC=CC=C2C=O

Description

2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde is a heterocyclic aromatic compound featuring a benzaldehyde core substituted with a 3-methoxy-1,2-thiazol-5-yl moiety. Its molecular formula is C₁₁H₉NO₂S (molecular weight: 219.26 g/mol), as derived from structurally related compounds in the evidence . This molecule is of interest in medicinal chemistry and materials science due to its dual functional groups (aldehyde and thiazole), which enable diverse reactivity, including nucleophilic additions and heterocyclic coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde typically involves the formation of the thiazole ring followed by the introduction of the methoxy and benzaldehyde groups. One common method involves the cyclization of appropriate precursors under acidic or basic conditions. For instance, the reaction of 2-aminothiophenol with α-haloketones can yield thiazole derivatives, which can then be further functionalized .

Industrial Production Methods

Industrial production of thiazole derivatives often employs similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the final product. Catalysts and solvents are carefully selected to ensure the efficiency and sustainability of the process .

Chemical Reactions Analysis

Types of Reactions

2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde can undergo various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to form carboxylic acids.

Reduction: The aldehyde group can be reduced to form alcohols.

Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as sodium borohydride (NaBH₄) and lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium hydride (NaH) and alkyl halides.

Major Products Formed

Oxidation: Formation of 2-(3-Methoxy-1,2-thiazol-5-yl)benzoic acid.

Reduction: Formation of 2-(3-Methoxy-1,2-thiazol-5-yl)benzyl alcohol.

Substitution: Formation of various substituted thiazole derivatives depending on the nucleophile used.

Scientific Research Applications

2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential antimicrobial and antifungal properties.

Medicine: Investigated for its anticancer activity and potential as a therapeutic agent.

Industry: Utilized in the development of new materials and chemical processes

Mechanism of Action

The mechanism of action of 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde involves its interaction with various molecular targets. The thiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it can inhibit certain enzymes involved in microbial growth, leading to its antimicrobial effects. The methoxy and benzaldehyde groups can also contribute to its biological activity by enhancing its binding affinity to specific targets .

Comparison with Similar Compounds

Table 1: Key Structural and Physical Properties of Analogues

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Substituents/Modifications	Key Properties/Applications
2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde	C₁₁H₉NO₂S	219.26	- 3-Methoxy-thiazole - Benzaldehyde	Aldehyde reactivity, heterocyclic coupling
4-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde	C₁₁H₉NO₂S	219.26	- Thiazole at 4-position (vs. 2)	Positional isomer; altered electronic effects
2-Fluoro-6-(3-methyl-1,2-thiazol-5-yl)benzaldehyde	C₁₁H₈FNOS	221.25	- Fluorine at 2-position - 3-Methyl-thiazole	Enhanced lipophilicity; potential bioactivity
3-({3-[2-(Trifluoromethyl)phenyl]-1,2,4-oxadiazol-5-yl}methoxy)benzaldehyde	C₁₈H₁₂F₃N₃O₃	399.30	- Oxadiazole core - Trifluoromethyl group	Increased metabolic stability; fluorinated pharmacophore
(3-Methoxy-1,2-thiazol-5-yl)methanesulfonamide	C₅H₈N₂O₃S₂	208.30	- Sulfonamide group - Methoxy-thiazole	Scaffold for protease inhibitors

Structural and Electronic Differences

• Positional Isomerism: The substitution pattern on the benzaldehyde ring significantly impacts electronic properties. This may influence reactivity in cross-coupling reactions or binding to biological targets.
• Heterocycle Core : Replacing thiazole with oxadiazole (as in ’s compound) introduces a more electron-deficient ring, enhancing stability against oxidation . The trifluoromethyl group further increases electronegativity, making it suitable for targeting hydrophobic enzyme pockets.
• Functional Group Variations : The aldehyde group in the parent compound enables Schiff base formation, whereas sulfonamide substitution () introduces hydrogen-bonding capacity, broadening utility in enzyme inhibition .

Biological Activity

2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde is an organic compound characterized by a benzaldehyde moiety substituted with a 3-methoxy-1,2-thiazole group. This compound has garnered attention in medicinal chemistry due to its potential biological activities, including antimicrobial, anticancer, and enzyme inhibitory properties. The following sections provide an overview of its biological activities supported by recent research findings.

Chemical Structure and Properties

The structural formula of 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde can be represented as follows:

$$\text{C}_{10}\text{H}_{9}\text{N}_{1}\text{O}_{2}\text{S}$$

This compound includes:

• A thiazole ring which contributes to its reactivity and biological activity.
• A methoxy group that enhances solubility and potential interactions with biological targets.

Antimicrobial Activity

Research has demonstrated that compounds containing thiazole rings exhibit significant antimicrobial properties. For instance, studies have shown that derivatives of thiazole, including 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde, possess activity against various bacterial strains.

Bacterial Strain	Minimum Inhibitory Concentration (MIC) µM
Staphylococcus aureus	5.64 - 77.38
Escherichia coli	8.33 - 23.15
Bacillus subtilis	4.69 - 22.9

These findings suggest that the compound could serve as a lead for developing new antimicrobial agents .

Anticancer Activity

The anticancer potential of thiazole derivatives has been extensively studied. The presence of the thiazole ring in 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde may enhance its cytotoxicity against various cancer cell lines. For example, a related thiazole compound demonstrated IC50 values in the range of $10-30\,\mu M$ against human glioblastoma cells .

In vitro studies indicate that the compound may induce apoptosis in cancer cells through various mechanisms, including the modulation of signaling pathways involved in cell survival and proliferation .

Enzyme Inhibition

The compound has shown promise as an inhibitor of certain enzymes relevant to disease processes. For example, it may inhibit acetylcholinesterase (AChE), an enzyme implicated in Alzheimer's disease, thereby potentially enhancing acetylcholine levels in the brain .

The precise mechanism of action for 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde is not fully understood but is believed to involve:

• Binding to biological targets such as enzymes and receptors.
• Modulating their activity , which can lead to therapeutic outcomes in various diseases .

Case Studies

Several studies have explored the biological activity of thiazole derivatives similar to 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde:

• Anticancer Effects : A study demonstrated that thiazole-containing compounds exhibited significant cytotoxicity against breast cancer cell lines (MCF7), suggesting their potential as anticancer agents .
• Antimicrobial Screening : Another investigation revealed that thiazole derivatives had notable antibacterial effects against both Gram-positive and Gram-negative bacteria, reinforcing their utility in addressing antibiotic resistance .

Q & A

Q. What are the standard synthetic routes for 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde, and how are intermediates characterized?

The synthesis typically involves coupling reactions between thiazole derivatives and benzaldehyde precursors. For example, in related compounds like 5-(4-methoxybenzylidene)imidazoles, reactions with aryl aldehydes (e.g., 2-chlorobenzaldehyde) under reflux conditions in polar aprotic solvents (e.g., DMF) with catalysts like piperidine yield target structures . Characterization employs FT-IR (to confirm functional groups like C=O and C-S), NMR (¹H/¹³C for regiochemical assignment), and elemental analysis (to validate purity by comparing calculated vs. experimental C/H/N/S percentages) .

Q. What safety protocols are critical when handling 2-(3-Methoxy-1,2-thiazol-5-yl)benzaldehyde?

Use chemical-resistant gloves (e.g., nitrile) inspected for integrity before use, and avoid skin contact via proper glove removal techniques. Wear flame-retardant antistatic lab coats and ensure fume hood containment to prevent inhalation. Spill management requires immediate isolation and neutralization with inert absorbents (e.g., vermiculite), avoiding drainage contamination .

Q. How is the purity of this compound validated in academic settings?

Purity is assessed via HPLC (≥95% peak area) and melting point analysis (comparison with literature values, e.g., 139.5–140°C for structurally related thiazole-benzoic acid derivatives). Mass spectrometry (ESI-MS) confirms molecular weight, while TLC monitors reaction progress using silica gel plates and UV visualization .

Advanced Research Questions

Q. How can conflicting NMR data for thiazole-benzaldehyde derivatives be resolved?

Discrepancies in aromatic proton splitting patterns may arise from solvent effects or rotameric equilibria . Use variable-temperature NMR (e.g., 25°C to −40°C) to slow conformational changes, or employ COSY/NOESY to assign overlapping signals. For example, methoxy groups in similar compounds show downfield shifts (δ 3.8–4.0 ppm in ¹H NMR) that correlate with electronic effects from adjacent substituents .

Q. What strategies optimize yield in multi-step syntheses of thiazole-linked benzaldehydes?

Yield optimization involves catalyst screening (e.g., CuI for Sonogashira couplings) and solvent selection (e.g., THF for better solubility of intermediates). In one study, replacing DMF with acetonitrile increased yields by 15% due to reduced side reactions. Microwave-assisted synthesis (80°C, 30 min) can also enhance efficiency compared to traditional reflux (6–8 hr) .

Q. How do computational methods aid in predicting reactivity or degradation pathways for this compound?

Density Functional Theory (DFT) calculates frontier molecular orbitals (HOMO/LUMO) to predict electrophilic/nucleophilic sites. For example, the aldehyde group’s LUMO (−2.5 eV) suggests susceptibility to nucleophilic attack. Molecular docking (e.g., AutoDock Vina) models interactions with biological targets, such as enzymes, to rationalize observed inhibition data .

Q. What analytical techniques identify degradation products under oxidative conditions?

GC-MS is preferred for volatile byproducts (e.g., benzaldehyde from styrene oxidation, as in Ce-MOF catalytic studies). LC-HRMS detects polar degradation species, while EPR spectroscopy identifies radical intermediates in Fenton-like reactions .

Data Contradiction & Experimental Design

Q. How to address inconsistencies between theoretical and experimental elemental analysis results?

Discrepancies >0.3% for C/H/N may indicate incomplete purification or hygroscopicity . Re-crystallize from a non-polar solvent (e.g., hexane/EtOAc) and dry under vacuum (24 hr, 40°C). For sulfur-containing compounds, use Schöniger combustion followed by ion chromatography for accurate S quantification .

Q. What experimental controls are essential in biological activity studies of this compound?

Include solvent controls (e.g., DMSO at <0.1% v/v) to rule out vehicle toxicity. Use positive controls (e.g., known enzyme inhibitors) to validate assay sensitivity. For cytotoxicity assays, measure lactate dehydrogenase (LDH) release to distinguish apoptosis from necrosis .